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Compound of Interest

3,4,5,6,6-Pentamethylhept-3-en-2-
Compound Name:
one

Cat. No.: B1621747

An Introduction to Koavone: A Unique Heptenone Derivative in Olfactory Science

Koavone is a synthetic aroma chemical prized in the fragrance industry for its complex and
multifaceted scent profile. Primarily utilized in fine fragrances, cosmetics, soaps, and other
scented products, it imparts a distinctive woody and floral character with nuances of amber and
violet.[1][2] This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and available toxicological data for Koavone, tailored for an
audience of researchers, scientists, and professionals in drug development who may encounter
this molecule.

Chemical Structure and IUPAC Name

Koavone is a complex mixture of isomers, with the primary component being the (Z)-isomer.[3]

IUPAC Name: (2)-3,4,5,6,6-pentamethylhept-3-en-2-one[4]

Chemical Formula: C12H220

CAS Number: 81786-73-4 (for the (Z)-isomer)[4]

Molecular Weight: 182.30 g/mol [5][6]

Chemical Structure of (2)-3,4,5,6,6-pentamethylhept-3-en-2-one:
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Quantitative Data Summary

The following table summarizes the key physicochemical and toxicological data available for
Koavone. This information is crucial for understanding its behavior in various formulations and

its safety profile.

Property

Value

Reference(s)

Physical Properties

Appearance Colorless to pale yellow liquid [3]
Purity = 90% (sum of 5 isomers) [3]
Boiling Point 200 °C [3]
Melting Point -25 °C [3]
Density 0.87 g/cm?3 [3]
Vapor Pressure 15 Pa [3]
Flash Point 86 °C [2]
logP (Octanol/Water) 4.4 [3]

Toxicological Data

Acute Oral Toxicity (Rat)

LD50 = 6,100 mg/kg; LD50 =
2,400 mg/kg

[7]

Acute Dermal Toxicity (Rabbit)

LD50 > 5,000 mg/kg

[7]

Eye Irritation (Rabbit)

Mild eye irritation (undiluted,
24 h)

[7]

Skin Sensitization

May cause an allergic skin
reaction (H317)

[11E31[7]

Aquatic Toxicity

Toxic to aquatic life with long
lasting effects (H411)

[11E31[7]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://finefrag.com/wp-content/uploads/2019/11/Koavone-MSDS.pdf
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://shop.perfumersapprentice.com/msds/6138.pdf
https://shop.perfumersapprentice.com/msds/6138.pdf
https://shop.perfumersapprentice.com/msds/6138.pdf
https://perfumeextract.co.uk/product/koavone/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://shop.perfumersapprentice.com/msds/6138.pdf
https://perfumeextract.co.uk/product/koavone/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://shop.perfumersapprentice.com/msds/6138.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed experimental protocols for the synthesis of Koavone are proprietary to its
manufacturer, International Flavors & Fragrances (IFF), and are not publicly available. The
synthesis of complex unsaturated ketones such as Koavone typically involves multi-step
organic chemistry reactions, potentially including aldol condensations, Grignard reactions, or
other carbon-carbon bond-forming strategies, followed by purification to achieve the desired
isomeric ratio.

Similarly, specific, detailed protocols for the toxicological and safety studies summarized above
are not available in the public domain. However, these studies are generally conducted
according to internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD) for the testing of
chemicals.

Biological Activity and Signaling Pathways

There is a notable absence of publicly available research on the biological activity of Koavone
outside of its application as a fragrance ingredient. No studies have been identified that
investigate its potential effects on specific signaling pathways or its utility in a drug
development context. Its primary known biological interaction is the potential to cause skin
sensitization in susceptible individuals.[7]

Logical Workflow for Fragrance Material Safety
Assessment

While a specific signaling pathway for Koavone is not documented, the following diagram
illustrates a generalized workflow for the safety assessment of a new fragrance ingredient. This
logical process is essential for ensuring the safe use of such materials in consumer products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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koavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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